Cas no 2171772-11-3 (4-(1-aminopropyl)-1-methylazepan-4-ol)

• Product Name: 4-(1-aminopropyl)-1-methylazepan-4-ol
• CAS No: 2171772-11-3
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5963137
• PubChem ID: 165748331
• Update Time: 2025-10-29

4-(1-aminopropyl)-1-methylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminopropyl)-1-methylazepan-4-ol
• 2171772-11-3
• EN300-1651773

• Inchi： 1S/C10H22N2O/c1-3-9(11)10(13)5-4-7-12(2)8-6-10/h9,13H,3-8,11H2,1-2H3
• InChI Key： JVCATNHWTZNECK-UHFFFAOYSA-N
• SMILES： OC1(C(CC)N)CCN(C)CCC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-aminopropyl)-1-methylazepan-4-ol

Introduction to 4-(1-aminopropyl)-1-methylazepan-4-ol (CAS No. 2171772-11-3)

4-(1-aminopropyl)-1-methylazepan-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2171772-11-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This azepane derivative features a unique structural motif that combines an azepane ring system with an amine-substituted propyl chain, making it a versatile scaffold for the development of novel bioactive molecules. The compound’s molecular structure, characterized by its cyclic amine backbone and alkyl side chain, positions it as a promising candidate for further exploration in drug discovery, particularly in the quest for innovative therapeutic agents.

The structure of 4-(1-aminopropyl)-1-methylazepan-4-ol exhibits a high degree of functional diversity, which is largely attributed to the presence of both basic and hydrophobic regions within its molecular framework. The nitrogen atom in the azepane ring and the primary amine group at the propyl chain terminus contribute to its potential ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This dual functionality makes the compound an attractive intermediate for synthesizing more complex molecules designed to modulate specific biological pathways.

In recent years, there has been growing interest in exploring heterocyclic compounds as pharmacophores due to their well-documented biological activity and favorable pharmacokinetic properties. Among these, azepane derivatives have emerged as particularly promising candidates for treating a range of diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The amine-substituted propyl side chain in 4-(1-aminopropyl)-1-methylazepan-4-ol is particularly noteworthy, as it can be further functionalized to enhance binding affinity and selectivity against target proteins or enzymes.

One of the most compelling aspects of this compound is its potential application in the development of neurological therapeutics. The azepane ring itself is known to possess structural similarities to several neurotransmitter systems, suggesting that derivatives of this compound may exhibit effects on central nervous system (CNS) function. Preliminary studies have hinted at its potential role in modulating neurotransmitter release or receptor activity, which could be exploited for treating conditions such as depression, anxiety, and neurodegenerative diseases. The amine group’s ability to form hydrogen bonds with polar residues in protein targets further enhances its suitability for CNS drug development.

The synthesis of 4-(1-aminopropyl)-1-methylazepan-4-ol represents an interesting challenge from a synthetic chemistry perspective. The construction of the azepane core typically involves cyclization reactions between appropriate precursors, while the introduction of the propyl amine moiety requires careful consideration to ensure regioselectivity and high yield. Advances in catalytic methods and asymmetric synthesis have made it possible to access complex structures like this one with greater efficiency and precision. These synthetic advancements not only facilitate access to 4-(1-aminopropyl)-1-methylazepan-4-ol but also provide valuable insights into developing similar scaffolds for other therapeutic applications.

From a computational chemistry standpoint, understanding the three-dimensional conformation and dynamic behavior of 4-(1-aminopropyl)-1-methylazepan-4-ol is crucial for predicting its biological activity. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to explore how this compound might interact with biological targets at an atomic level. These studies not only help in rationalizing observed biological effects but also guide medicinal chemists in designing next-generation analogs with improved properties.

The pharmacological evaluation of 4-(1-aminopropyl)-1-methylazepan-4-ol has begun to reveal its potential therapeutic applications. Initial in vitro assays have demonstrated modest activity against certain enzyme targets, suggesting that further optimization could yield more potent agents. Additionally, studies in cell-based models have shown that this compound can modulate intracellular signaling pathways associated with inflammation and cell growth. These findings underscore the importance of exploring this scaffold further for developing novel treatments targeting these conditions.

In conclusion, 4-(1-aminopropyl)-1-methylazepan-4-ol (CAS No. 2171772-11-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for drug discovery efforts aimed at treating neurological disorders, inflammatory diseases, and other conditions where modulation of biological pathways is desired. As our understanding of its properties continues to grow through both experimental and computational studies, 4-(1-amino-propyl)-1-methylazepan -4 -ol is poised to play an important role in shaping future therapeutic strategies.